3-(3,5-dihydroxy-1,2,4-triazin-6-yl)-N-[1-(1-methyl-1H-benzimidazol-2-yl)-3-(methylsulfanyl)propyl]propanamide

• Molecular Formula: C18H22N6O3S
• Molecular Weight: 402.5 g/mol
• IUPAC Name: 3-(3,5-dioxo-2H-1,2,4-triazin-6-yl)-N-[1-(1-methylbenzimidazol-2-yl)-3-methylsulfanylpropyl]propanamide
• InChI: InChI=1S/C18H22N6O3S/c1-24-14-6-4-3-5-11(14)20-16(24)12(9-10-28-2)19-15(25)8-7-13-17(26)21-18(27)23-22-13/h3-6,12H,7-10H2,1-2H3,(H,19,25)(H2,21,23,26,27)
• InChI Key: SCCDAKSWPFHWBU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C(CCSC)NC(=O)CCC3=NNC(=O)NC3=O

Description

3-(3-HYDROXY-5-OXO-4,5-DIHYDRO-1,2,4-TRIAZIN-6-YL)-N-[1-(1-METHYL-1H-1,3-BENZODIAZOL-2-YL)-3-(METHYLSULFANYL)PROPYL]PROPANAMIDE is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound features a triazine ring, a benzodiazole moiety, and a propanamide group, making it a unique molecule with diverse chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-HYDROXY-5-OXO-4,5-DIHYDRO-1,2,4-TRIAZIN-6-YL)-N-[1-(1-METHYL-1H-1,3-BENZODIAZOL-2-YL)-3-(METHYLSULFANYL)PROPYL]PROPANAMIDE typically involves multi-step organic reactions. The process begins with the preparation of the triazine ring, followed by the introduction of the benzodiazole moiety and the propanamide group. Each step requires specific reagents and conditions, such as catalysts, solvents, and temperature control, to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated equipment to ensure consistency and efficiency. The process may include purification steps such as crystallization, distillation, or chromatography to isolate the final product. Safety measures and environmental considerations are also crucial in industrial production to minimize the impact on workers and the environment.

Chemical Reactions Analysis

Types of Reactions

3-(3-HYDROXY-5-OXO-4,5-DIHYDRO-1,2,4-TRIAZIN-6-YL)-N-[1-(1-METHYL-1H-1,3-BENZODIAZOL-2-YL)-3-(METHYLSULFANYL)PROPYL]PROPANAMIDE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products, depending on the oxidizing agent and conditions used.

Reduction: Reduction reactions can modify the functional groups within the molecule, leading to different derivatives.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pH, and solvent choice play a significant role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different hydroxylated or ketone derivatives, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

Chemistry

In chemistry, this compound can be used as a building block for synthesizing more complex molecules. Its unique structure allows for various modifications, making it valuable in the development of new materials and catalysts.

Biology

In biological research, the compound may be studied for its potential interactions with biological molecules such as proteins and nucleic acids. Its ability to form hydrogen bonds and participate in various chemical reactions makes it a candidate for drug discovery and development.

Medicine

In medicine, the compound’s potential therapeutic properties can be explored. It may exhibit biological activity that could be harnessed for treating diseases or conditions. Research into its pharmacokinetics and pharmacodynamics is essential to understand its efficacy and safety.

Industry

In industry, the compound can be used in the production of specialty chemicals, polymers, and other materials. Its unique properties may offer advantages in specific applications, such as enhancing the performance of products or providing new functionalities.

Mechanism of Action

The mechanism of action of 3-(3-HYDROXY-5-OXO-4,5-DIHYDRO-1,2,4-TRIAZIN-6-YL)-N-[1-(1-METHYL-1H-1,3-BENZODIAZOL-2-YL)-3-(METHYLSULFANYL)PROPYL]PROPANAMIDE involves its interaction with molecular targets such as enzymes, receptors, or other proteins. The compound may bind to these targets through hydrogen bonding, hydrophobic interactions, or other non-covalent forces, leading to changes in their activity or function. The specific pathways involved depend on the biological context and the nature of the target molecules.

Comparison with Similar Compounds

Similar Compounds

• 3-(3-HYDROXY-5-OXO-4,5-DIHYDRO-1,2,4-TRIAZIN-6-YL)-N-[1-(1H-1,3-BENZODIAZOL-2-YL)-3-(METHYLSULFANYL)PROPYL]PROPANAMIDE
• 3-(3-HYDROXY-5-OXO-4,5-DIHYDRO-1,2,4-TRIAZIN-6-YL)-N-[1-(1-METHYL-1H-1,3-BENZODIAZOL-2-YL)-3-(ETHYLSULFANYL)PROPYL]PROPANAMIDE

Uniqueness

The uniqueness of 3-(3-HYDROXY-5-OXO-4,5-DIHYDRO-1,2,4-TRIAZIN-6-YL)-N-[1-(1-METHYL-1H-1,3-BENZODIAZOL-2-YL)-3-(METHYLSULFANYL)PROPYL]PROPANAMIDE lies in its specific combination of functional groups and structural features. The presence of the triazine ring, benzodiazole moiety, and propanamide group in a single molecule provides a unique set of chemical properties and reactivity patterns that distinguish it from similar compounds.